Cas no 52565-56-7 (4-Phenyl-2-pyridinecarboxylic Acid)

4-Phenyl-2-pyridinecarboxylic Acid Properties

Names and Identifiers

• 4-Phenylpyridine-2-carboxylic acid
• 4-phenylpyridine-2-carboxylic-acid
• 4-phenylipicolinic acid
• 4-phenyl-2-pyridinecarboxylic caid
• 4-Phenyl-2-pyridinecarboxylic acid
• 4-Phenylpicolinic acid
• 4-Phenyl-2-pyridincarbonsaeure
• 4-Phenylpicolinsaeure
• 4-phenyl-pyridine-2-carboxylic acid
• EN300-210191
• 4-Phenylpicolinicacid
• Z1255391304
• SCHEMBL725162
• CS-0205272
• SB53451
• A829148
• AKOS005146143
• DTXSID90376504
• FS-2588
• FT-0650909
• J-515953
• 52565-56-7
• E10169
• MFCD04114164
• Z1741972899
• DB-006897
• 4-phenylpyridine-2-carboxylic Acid
• +Expand

• MDL： MFCD04114164
• InChIKey： VSKRUAKMKGOMBG-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9NO2/c14-12(15)11-8-10(6-7-13-11)9-4-2-1-3-5-9/h1-8H,(H,14,15)
• SMILES： C1=CC=C(C=C1)C2=CC(=NC=C2)C(=O)O

Computed Properties

• Exact Mass: 199.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.063
• Heavy Atom Count: 15
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• LogP: 2.44680
• PSA: 50.19000
• Refractive Index: 1.613
• Boiling Point: 405 ℃ at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 198.7°C
• Density: 1.241

4-Phenyl-2-pyridinecarboxylic Acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4-Phenyl-2-pyridinecarboxylic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%